Cas no 918826-65-0 (Oxirane, 2-ethynyl-, (2R)-)

• Product Name: Oxirane, 2-ethynyl-, (2R)-
• CAS No: 918826-65-0
• MF: C₄H₄O
• MW: 68.0739612579346
• CID: 770038
• PubChem ID: 44607735
• Update Time: 2025-04-19

Oxirane, 2-ethynyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-ethynyl-, (2R)-
• (2R)-2-ethynyloxirane
• DTXSID10659684
• 918826-65-0

• Inchi： 1S/C4H4O/c1-2-4-3-5-4/h1,4H,3H2/t4-/m1/s1
• InChI Key： WYFBDQAYFMKCER-SCSAIBSYSA-N
• SMILES： O1C[C@H]1C#C

Computed Properties

• Exact Mass: 68.026214747g/mol
• Monoisotopic Mass: 68.026214747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 76.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 12.5Ų